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A Comprehensive Comparative Analysis of Enhanced Oil Recovery (EOR) Methods

The global demand for energy necessitates the optimization of oil extraction from existing
reservoirs. Primary and secondary recovery methods often leave a significant portion of the
original oil in place (OOIP).[1][2] Enhanced Oil Recovery (EOR) techniques are therefore
crucial for maximizing hydrocarbon extraction. EOR methods can increase oil production by
30% to 60% or more, compared to the 20% to 40% typically achieved with primary and
secondary recovery.[3] This guide provides a comparative analysis of the primary EOR
methods: thermal, chemical, gas, and microbial. The performance, mechanisms, and
experimental protocols of these methods are discussed to provide a comprehensive resource
for researchers, scientists, and drug development professionals.

Overview of Enhanced Oil Recovery Methods

EOR techniques are sophisticated methods used to recover residual oil after primary and
secondary methods are no longer efficient.[4] These techniques involve the injection of
substances not naturally present in the reservoir to alter the properties of the oil or the reservoir
rock, thereby improving oil displacement and sweep efficiency.[4][5] The main categories of
EOR are:

e Thermal Recovery: Involves introducing heat into the reservoir to reduce the viscosity of
heavy crude oil, making it easier to flow.
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» Chemical Recovery: Involves the injection of chemicals like polymers, surfactants, and
alkalis to improve sweep efficiency and reduce interfacial tension between oil and water.[4]

e Gas Injection: Utilizes gases such as carbon dioxide (COZ2), nitrogen, or natural gas to lower
oil viscosity and miscibly displace the oil.[5]

e Microbial EOR (MEOR): Leverages microorganisms to produce beneficial byproducts like
biosurfactants, biopolymers, and gases in-situ to enhance oil recovery.[6]

The selection of an appropriate EOR method is highly dependent on reservoir characteristics
such as rock type, permeability, porosity, temperature, pressure, and oil properties like viscosity
and composition.[1][7]

Comparative Performance of EOR Methods

The effectiveness of different EOR methods varies significantly based on reservoir conditions
and the specific technology applied. The following tables summarize the available quantitative
data on the performance of various EOR methods. It is important to note that a direct,
comprehensive comparison is challenging due to the variability in reservoir characteristics and
operational parameters across different studies.

Table 1. Comparison of Oil Recovery Factors for Various EOR Methods
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Incremental

Total Recovery

Reservoir/Stud

EOR Method Sub-Method Oil Recovery
Factor (%) y Type
(% OOIP)
o ) Heavy oll
Thermal Steam Injection Varies Up to 60-65% )
reservoirs[2]
In-situ ) Heavy oll
_ Varies - _
Combustion reservoirs[8]
] Polymer Core flooding
Chemical ) 16.8 - 26 - )
Flooding experiment[9]
Surfactant- )
Core flooding
Polymer 16.5 - 38.8 - ]
) experiment[9]
Flooding
) Heterogeneous
Continuous CO2 Up to 40 (over
Gas o ] 39.1 sandstone
Injection water flooding) )
formation[10]
Water-
] Heterogeneous
Alternating-Gas 20 (over water
] 46 sandstone
(WAG) CO2 flooding) )
o formation[10]
Injection
) ) Biosurfactant/Me Core flooding
Microbial 3-4.1 (of Sor) -

tabolites experiment[10]
Paenibacillus 6.9 Low-permeability
mucilaginosus ' cores[11]
Pseudomonas 79 Low-permeability
aeruginosa ' cores[11]
Table 2: Qualitative Comparison of EOR Methods
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EOR Method

Advantages

Limitations

Best Applications

Thermal (Steam

Injection)

Reduces oil viscosity

effectively

Heat loss, high cost,

emissions

Heavy oil, viscous

reservoirs[8]

Thermal (SAGD)

High recovery for

bitumen/heavy oll

Requires horizontal
wells, high capital

costs

Bitumen reservoirs (oil
sands)[8]

Chemical (Polymer

Flooding)

Improves sweep
efficiency, cost-

effective

Polymer degradation
at high

temperature/salinity

Moderate viscosity
oils, reservoirs with

good injectivity[8]

Chemical
(Surfactant/Alkaline
Flooding)

Reduces interfacial
tension, mobilizes

trapped oil

Expensive chemicals,

adsorption losses

Light to medium oils
with high residual
0il[8]

Gas (CO2 Injection -
Miscible)

High recovery
efficiency, reduces oil

viscosity

High
compression/injection
costs, requires high

pressure

Light to medium oils,
deep reservoirs with

high pressure[8]

Microbial EOR

Environmentally
friendly, potential for

low-cost

Unpredictable
bacterial behavior, risk

of biodegradation

Mature fields,
reservoirs with
moderate temperature

and salinity[8]

Mechanisms of EOR Methods and Experimental

Workflows

The underlying mechanisms of each EOR method dictate their suitability for different reservoir

conditions. Understanding these mechanisms is key to optimizing their application.

Thermal Recovery

Thermal EOR methods are primarily used for heavy and viscous crude oils. The main principle

is to reduce the oil's viscosity by heating it.
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e Mechanism: Steam is injected into the reservoir, which heats the crude oil. This reduction in
viscosity improves the oil's mobility, allowing it to be more easily displaced by the injected

fluid or natural reservoir pressure.

o Experimental Workflow: A common laboratory method to evaluate thermal EOR is through
core flooding experiments where a core sample saturated with heavy oil is subjected to
steam injection. The reduction in oil viscosity and the amount of recovered oil are measured.

Steam Injection Well Inject Steam Hegvy Q" Re;erw_)lr Heat Transfer ——®| Oil Viscosity Reduction Increased Oil Mobility Mb Production Well
(High Viscosity Oil)

Click to download full resolution via product page

Mechanism of Thermal Enhanced Oil Recovery.

Chemical Recovery

Chemical EOR involves the injection of various chemicals to improve oil recovery through

several mechanisms.
e Mechanism:

o Polymer Flooding: Water-soluble polymers are added to the injection water to increase its
viscosity. This improves the mobility ratio between the injected water and the oil, leading to

better sweep efficiency and preventing viscous fingering.

o Surfactant Flooding: Surfactants are injected to reduce the interfacial tension (IFT)
between oil and water. This allows the mobilization of residual oil trapped in the pores by

capillary forces.

o Alkaline Flooding: Alkaline chemicals react with acidic components in the crude oil to form
in-situ surfactants, which then reduce IFT.

o Experimental Workflow: Core flooding experiments are the primary method for evaluating
chemical EOR. A core sample is saturated with oil and water, followed by the injection of the
chemical solution (polymer, surfactant, or alkaline). The oil recovery, pressure drop, and

effluent fluid properties are monitored.
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Experimental Workflow for Chemical EOR Core Flooding.
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Gas Injection

Gas injection EOR methods can be either miscible or immiscible, depending on the reservoir

pressure, temperature, and oil composition.
e Mechanism:

o Miscible Gas Injection: The injected gas (e.g., CO2) and oil form a single phase,
eliminating the interfacial tension. This results in a very efficient displacement of oil.

o Immiscible Gas Injection: The injected gas does not become miscible with the oil but helps
to swell the oil and reduce its viscosity, leading to improved recovery.

o Experimental Workflow: Core flooding experiments are conducted in a high-pressure, high-
temperature core holder. After saturating the core with oil and water, the gas is injected at
reservoir conditions. The oil and gas production are measured, and the miscibility conditions
are often determined through slim-tube tests.

Miscible Displacement
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Logical Pathways in Gas Injection EOR.

Microbial Enhanced Oil Recovery (MEOR)

MEOR is an environmentally friendly EOR technique that utilizes microorganisms to enhance

oil recovery.

o Mechanism: Indigenous or injected microorganisms are stimulated by nutrient injection. Their
metabolic processes produce beneficial products like biosurfactants (reduce IFT),
biopolymers (improve sweep efficiency), solvents (reduce oil viscosity), and gases (increase
reservoir pressure).
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» Experimental Workflow: Laboratory evaluation of MEOR involves core flooding experiments
where a core is saturated with reservoir fluids and then inoculated with a microbial culture
and nutrients. The core is incubated for a period to allow for microbial activity, followed by a

water flood to recover the mobilized oil.
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Experimental Workflow for Microbial EOR Evaluation.

Detailed Experimental Protocols
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Detailed and standardized experimental protocols are essential for the reliable comparison of
EOR methods. Below are outlines of typical protocols for key experiments.

Core Flooding for Chemical and Gas EOR

Objective: To determine the incremental oil recovery of a specific chemical formulation or gas
injection compared to conventional water flooding.

Materials and Equipment:

» Reservoir core plugs

o Core holder

o High-pressure pumps for fluid injection

o Back-pressure regulator

 Fluid collection system (fraction collector)

» Pressure transducers

e Oven for temperature control

e Crude oil, synthetic brine, and EOR injectants (polymers, surfactants, CO2, etc.)
Procedure:

e Core Preparation:

[¢]

Clean the core plug using solvents (e.g., toluene, methanol) and dry it in an oven.

o

Measure the core's dimensions, dry weight, porosity, and absolute permeability to brine.

[e]

Saturate the core with synthetic brine.

o

Inject crude oil until connate water saturation is reached. Age the core at reservoir
temperature.
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» Water Flooding (Secondary Recovery):

o Inject brine at a constant rate until no more oil is produced. Record the volume of oil and
water produced.

e EOR Flooding (Tertiary Recovery):

o Inject the EOR fluid (e.g., polymer solution, surfactant slug, or CO2) at the desired
injection rate and volume (typically expressed in pore volumes, PV).

o For chemical EOR, this may be followed by a chase fluid (e.g., polymer drive or brine).
o For gas EOR, maintain reservoir pressure and temperature.
» Data Collection and Analysis:
o Continuously monitor the pressure drop across the core.
o Collect effluent in fractions and measure the volume of oil and water in each.

o Calculate the incremental oil recovery factor as the percentage of OOIP recovered during
the EOR stage.

Interfacial Tension (IFT) Measurement for Chemical EOR

Objective: To measure the IFT between the crude oil and the injected chemical solution to
assess the effectiveness of surfactants.

Equipment: Spinning drop tensiometer
Procedure:

o A small droplet of the oil phase is introduced into a capillary tube filled with the aqueous
phase (surfactant solution).

e The capillary tube is rotated at high speed.

e The centrifugal force elongates the oil droplet.
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e The IFT is calculated from the shape of the elongated droplet, the rotational speed, and the
density difference between the two phases.

Viscosity Measurement

Objective: To measure the viscosity of the crude oil and the injected fluids (e.g., polymer
solutions).

Equipment: Rotational viscometer

Procedure:

Place the fluid sample in the viscometer's sample cup.

Control the temperature to match reservoir conditions.

The viscometer rotates a spindle in the fluid at a known speed.

The torque required to rotate the spindle is measured and used to calculate the fluid's
viscosity.

Microbial EOR Core Flooding Protocol

Objective: To evaluate the potential of microorganisms to enhance oil recovery in a simulated
reservoir environment.

Procedure:
o Core Preparation: Prepare the core as described in the chemical EOR protocol.
¢ Nutrient and Microbe Injection:

o Inject a slug of nutrient-rich medium, with or without a specific microbial culture, into the
core.

e |ncubation:

o Shut in the core (stop all injection and production) and incubate it at reservoir temperature
for a predetermined period (e.g., several days to weeks) to allow for microbial growth and

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

metabolism.

e Post-Incubation Water Flooding:
o Resume water injection and collect the effluent.
e Analysis:
o Measure the oil and water volumes in the effluent to determine incremental oil recovery.

o Analyze the effluent for microbial products such as biosurfactants, biopolymers, acids, and
gases.

Conclusion

The selection and design of an EOR project require a thorough understanding of the various
available methods and their underlying mechanisms. Thermal methods are highly effective for
heavy oils but are energy-intensive. Chemical methods offer versatility for a range of reservoir
conditions but can be costly. Gas injection, particularly with CO2, is a proven method for light to
medium oils but requires a source of gas and high-pressure facilities. Microbial EOR presents
an environmentally friendly and potentially low-cost alternative, though its application is still less
mature and subject to the complexities of microbial behavior in the subsurface.

This guide has provided a comparative overview of these EOR methods, supported by
available performance data and detailed experimental protocols. For successful field
implementation, laboratory studies, as outlined here, are indispensable for screening and
optimizing the chosen EOR technique for specific reservoir conditions. Further research is
needed to generate more comprehensive and directly comparable datasets to aid in the
selection and design of future EOR projects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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